1-ethyl-3-methyl-N-(2-thienylmethyl)-1H-pyrazol-4-amine

• Molecular Formula: C11H16ClN3S
• Molecular Weight: 257.78 g/mol
• IUPAC Name: 1-ethyl-3-methyl-N-(thiophen-2-ylmethyl)pyrazol-4-amine;hydrochloride
• InChI: InChI=1S/C11H15N3S.ClH/c1-3-14-8-11(9(2)13-14)12-7-10-5-4-6-15-10;/h4-6,8,12H,3,7H2,1-2H3;1H
• InChI Key: PJDPCVKNRSXGGE-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C(=N1)C)NCC2=CC=CS2.Cl

Description

1-ethyl-3-methyl-N-(2-thienylmethyl)-1H-pyrazol-4-amine is a chemical compound built around a 1H-pyrazole core, which is a five-membered aromatic ring with two adjacent nitrogen atoms. This specific derivative is substituted with an ethyl group at the N1 position, a methyl group at the C3 position, and a (2-thienylmethyl)amine functional group at the C4 position. The 4-aminopyrazole scaffold is recognized in medicinal chemistry as a versatile and privileged structure for interacting with various biological targets. Pyrazole derivatives, in general, are the subject of extensive research due to their wide spectrum of potential biological activities. Scientific literature indicates that compounds containing the pyrazole nucleus have demonstrated antimicrobial, anti-inflammatory, and anticancer properties in research settings. Furthermore, 4-aminopyrazoles, in particular, have been identified as useful frameworks in drug discovery, providing key ligands for enzymes and receptors such as various kinases. This compound is intended for research and development applications in a controlled laboratory environment. It is strictly For Research Use Only and is not intended for diagnostic, therapeutic, or any human or veterinary use. Researchers should handle all chemicals with appropriate precautions, referring to the Safety Data Sheet (SDS) for detailed hazard and handling information before use.

Preparation Methods

Hydrazine-Carbonyl Condensation

Reacting hydrazine derivatives with 1,3-diketones or β-keto esters under acidic or basic conditions yields the pyrazole scaffold. For this compound, 3-methyl-1H-pyrazol-4-amine serves as the intermediate.

• Reagents : Hydrazine hydrate and ethyl acetoacetate.
• Conditions : Reflux in ethanol at 80°C for 6–8 hours.
• Yield : 68–72% after crystallization.

Reductive Chlorination of 4-Nitropyrazole

A patented method (US10233155B2) describes the reductive chlorination of 4-nitropyrazole to produce 3-chloro-1H-pyrazol-4-amine hydrochloride, a precursor for further functionalization:

• Catalyst : 5% Pt/C or Pd/C under hydrogen (90 psig).
• Solvent : Aqueous HCl (20–30% concentration).
• Selectivity : >95% at 30°C.

Alkylation of the Pyrazole Core

Ethylation and methylation are critical for introducing substituents at the N1 and C3 positions.

Ethylation at N1

• Reagent : Ethyl iodide or diethyl sulfate.
• Base : Potassium carbonate in dimethylformamide (DMF).
• Conditions : 60°C for 4 hours, yielding 1-ethyl-3-methyl-1H-pyrazol-4-amine.
• Yield : 85–90%.

Methylation at C3

• Reagent : Methyl iodide.
• Base : Sodium hydride in tetrahydrofuran (THF).
• Conditions : Room temperature, 2 hours.

Thienylmethylation at C4

The final step involves introducing the 2-thienylmethyl group via nucleophilic substitution or reductive amination.

Nucleophilic Substitution

• Reagent : 2-(Chloromethyl)thiophene.
• Base : Triethylamine in dichloromethane (DCM).
• Conditions : 0°C to room temperature, 12 hours.
• Yield : 70–75%.

Reductive Amination

• Reagents : 2-Thiophenecarboxaldehyde and sodium cyanoborohydride.
• Solvent : Methanol with acetic acid.
• Conditions : Stirred for 24 hours.

Purification and Optimization

Post-synthetic purification ensures high purity, critical for pharmaceutical applications:

Method	Conditions	Purity	Yield Recovery
Crystallization	Ethanol/water (3:1)	98%	85%
Column Chromatography	Silica gel, ethyl acetate/hexane	99.5%	78%
Distillation	Reduced pressure (10 mmHg)	95%	90%

Data compiled from.

Industrial-Scale Considerations

Large-scale synthesis prioritizes cost-efficiency and safety:

• Catalyst Recycling : Pt/C or Pd/C reused for up to 5 cycles without significant activity loss.
• Solvent Recovery : DMF and ethanol recycled via distillation, reducing waste.
• Process Intensification : Continuous flow reactors reduce reaction times by 40%.

Comparative Analysis of Synthetic Routes

The table below evaluates key methodologies:

Parameter	Hydrazine-Carbonyl Route	Reductive Chlorination Route
Starting Material Cost	Low	Moderate
Reaction Time	8 hours	2.5 hours
Overall Yield	65%	89%
Scalability	Moderate	High
Environmental Impact	High solvent waste	Low HCl emissions

Data from.

Challenges and Solutions

• Byproduct Formation : Undesired regioisomers during alkylation are minimized using bulky bases like DBU.
• Moisture Sensitivity : Anhydrous conditions (molecular sieves) improve thienylmethylation yields.
• Catalyst Poisoning : Sulfur-containing intermediates deactivate Pd/C; Pt/C shows higher tolerance.

Chemical Reactions Analysis

Oxidation Reactions

The compound undergoes oxidation at both the pyrazole ring and thiophene moiety:

Reagent/Conditions	Reaction Site	Product	Yield	Key Observations
mCPBA (3-chloroperoxybenzoic acid)	Pyrazole N-atom	N-oxide derivative	50-60%	Requires reflux in acetonitrile for 10 h; confirmed by δ 162.70 ppm in 13C NMR
Ozone/UV light	Thiophene ring	Sulfoxide derivative	35-45%	Forms stable sulfoxide without ring cleavage
KMnO4 (acidic)	Amine group	Nitroso intermediate	<20%	Low yield due to competing side reactions

Mechanistic Insight :

• Pyrazole N-oxidation proceeds via electrophilic attack at the nitrogen lone pair

• Thiophene oxidation follows a radical-mediated pathway under UV light

Alkylation/Acylation

The secondary amine participates in nucleophilic substitution:

Reaction Type	Reagent	Product	Conditions	Yield
Alkylation	Ethyl bromide	Quaternary ammonium salt	K2CO3/DMF, 60°C	68%
Acylation	Acetyl chloride	N-acetyl derivative	Pyridine catalyst, 0°C	82%
Benzoylation	Benzoyl chloride	N-benzoyl compound	TEA/CH2Cl2, rt	74%

Key Data :

• Acylation kinetics show pseudo-first-order behavior with k = 0.42 h⁻¹ (25°C)

• Steric hindrance from thienylmethyl group reduces reactivity toward bulky electrophiles

Condensation Reactions

The amine group facilitates Schiff base formation:

| Carbonyl Source |

Scientific Research Applications

Medicinal Chemistry

The compound exhibits potential as a therapeutic agent due to its ability to interact with various biological targets. Its applications include:

• Enzyme Inhibition : Research indicates that 1-ethyl-3-methyl-N-(2-thienylmethyl)-1H-pyrazol-4-amine may inhibit specific kinases involved in cellular signaling pathways, which are crucial for cell proliferation and apoptosis. This suggests its potential use in cancer treatment or other diseases where modulation of these pathways is beneficial.
• Drug Development : The compound serves as a building block for synthesizing more complex molecules that may have enhanced biological activity or specificity for certain targets. Its unique structure allows for modifications that can lead to new pharmacological agents.

The biological activity of this compound is an area of active research:

• Antimicrobial Properties : Preliminary studies have suggested that pyrazole derivatives can exhibit antimicrobial effects, making them candidates for developing new antibiotics or antifungal agents .
• Anti-inflammatory Effects : There is growing interest in the anti-inflammatory properties of pyrazole derivatives, which could be harnessed for treating inflammatory diseases .

Materials Science

The compound's unique properties also lend themselves to applications in materials science:

• Development of New Materials : Due to its structural features, 1-ethyl-3-methyl-N-(2-thienylmethyl)-1H-pyrazol-4-amine can be used in synthesizing new materials with specific electrical or optical properties. This includes applications in organic electronics or photonic devices.

Case Studies and Research Findings

Several studies highlight the applications and effectiveness of this compound:

Study	Focus Area	Findings
Study A	Enzyme Inhibition	Demonstrated inhibition of specific kinases involved in cancer cell proliferation.
Study B	Antimicrobial Activity	Showed effectiveness against various bacterial strains, suggesting potential as an antibiotic.
Study C	Material Development	Developed a polymer incorporating the compound that exhibited enhanced conductivity compared to traditional materials.

Mechanism of Action

The mechanism of action of 1-ethyl-3-methyl-N-(2-thienylmethyl)-1H-pyrazol-4-amine would depend on its specific biological activity. Generally, such compounds may interact with molecular targets such as enzymes, receptors, or nucleic acids, leading to modulation of biological pathways. Detailed studies would be required to elucidate the exact mechanism.

Comparison with Similar Compounds

Key Observations:

• Electron-Withdrawing vs. In contrast, the methyl group in the target compound is electron-donating, favoring nucleophilic interactions.
• Aromatic Systems : The 2-thienylmethyl group in the target compound introduces sulfur-based π-π stacking capabilities, unlike the pyridine or CF₃-phenyl groups in analogs .
• Biological Relevance : Fluorinated analogs (e.g., 1-(2-fluoroethyl)-5-methyl-N-(2-thienylmethyl)-1H-pyrazol-4-amine) may exhibit improved metabolic stability due to fluorine’s resistance to oxidative degradation .

Biological Activity

1-Ethyl-3-methyl-N-(2-thienylmethyl)-1H-pyrazol-4-amine is a heterocyclic compound belonging to the pyrazole derivatives family, which are recognized for their diverse biological activities. This compound, with a molecular formula of $C_{10}H_{14}N_3S$ and a molecular weight of approximately 243.76 g/mol, exhibits potential pharmacological applications due to its unique structural features .

Biological Activity Overview

The biological activity of 1-ethyl-3-methyl-N-(2-thienylmethyl)-1H-pyrazol-4-amine has been investigated across various studies, highlighting its interactions with specific molecular targets such as enzymes and receptors. These interactions may lead to either inhibitory or stimulatory effects on biological pathways.

The compound's mechanism of action typically involves binding to specific enzymes or receptors, modulating their activity, and influencing various biochemical pathways. For instance, it has been noted for its potential role in enzyme modulation, which could have implications for therapeutic applications.

Pharmacological Properties

Recent studies have shown that this compound may exhibit:

• Antimicrobial Activity : Preliminary evaluations suggest that pyrazole derivatives, including this compound, may possess antibacterial properties against various strains of bacteria. Testing has indicated effectiveness against Gram-positive and Gram-negative bacteria .
• Anti-inflammatory Effects : Research indicates that certain pyrazole derivatives can inhibit inflammatory pathways, suggesting potential applications in treating inflammatory diseases .
• Anticancer Potential : Some studies have explored the cytotoxic effects of pyrazole derivatives on cancer cell lines, indicating that these compounds may induce apoptosis in certain types of cancer cells .

Case Studies and Research Findings

Several studies have focused on the biological activity of 1-ethyl-3-methyl-N-(2-thienylmethyl)-1H-pyrazol-4-amine:

• Antibacterial Activity Study :
  • Objective : To evaluate the antibacterial effects against common pathogens.
  • Method : Agar disc-diffusion method was used to test the compound at a concentration of 1 mM.
  • Results : The compound exhibited significant activity against Staphylococcus aureus and Escherichia coli, confirming its potential as an antibacterial agent .
• Enzyme Modulation Study :
  • Objective : To assess the modulation of specific enzymes.
  • Method : In vitro assays were conducted to measure enzyme activity in the presence of varying concentrations of the compound.
  • Results : The compound demonstrated dose-dependent inhibition of target enzymes, suggesting its utility in drug development for conditions involving enzyme dysregulation.

Table 1: Summary of Biological Activities

Activity Type	Observations	References
Antibacterial	Effective against S. aureus and E. coli
Anti-inflammatory	Inhibits inflammatory pathways
Anticancer	Induces apoptosis in cancer cell lines

Property	Value
Molecular Formula	$C_{10}H_{14}N_3S$
Molecular Weight	243.76 g/mol
CAS Number	1856101-78-4

Q & A

Basic Research Questions

Q. What are the standard synthetic routes for 1-ethyl-3-methyl-N-(2-thienylmethyl)-1H-pyrazol-4-amine, and how are reaction conditions optimized?

• Methodological Answer : The compound can be synthesized via nucleophilic substitution or coupling reactions. For example, a copper-catalyzed Ullmann-type coupling using copper(I) bromide (CuBr) and cesium carbonate (Cs₂CO₃) in dimethyl sulfoxide (DMSO) at 35°C for 48 hours achieves moderate yields (~17.9%) . Optimization involves screening catalysts (e.g., Pd-based systems for cross-coupling), solvents (polar aprotic solvents like DMSO or DMF), and temperature (35–80°C). Monitoring via TLC and adjusting stoichiometry of reactants (e.g., amine:halide ratio) improves efficiency .

Q. Which spectroscopic techniques are critical for characterizing this compound, and what key data should be reported?

• Methodological Answer : Essential techniques include:

• ¹H/¹³C NMR : Identify protons on the pyrazole ring (δ 6.5–8.5 ppm) and thienylmethyl group (δ 2.5–3.5 ppm for CH₂). Integration ratios confirm substituent positions .
• HRMS (ESI) : Validate molecular weight (e.g., m/z 215 [M+H]⁺) .
• IR Spectroscopy : Detect N-H stretches (~3298 cm⁻¹) and aromatic C=C vibrations .
• Melting Point : Reported as 104–107°C for purity assessment .

Q. What are the common impurities encountered during synthesis, and how are they resolved?

• Methodological Answer : Byproducts like unreacted starting materials or regioisomers (e.g., 1-ethyl-5-methyl isomers) may form. Purification via column chromatography (silica gel, ethyl acetate/hexane gradients) or recrystallization (ethanol/water) isolates the target compound. LC-MS or HPLC (acetonitrile/water mobile phases) monitors purity (>95%) .

Advanced Research Questions

Q. How can computational methods (e.g., DFT, molecular docking) predict the reactivity or bioactivity of this compound?

• Methodological Answer : Density Functional Theory (DFT) calculates charge distribution on the pyrazole ring to predict nucleophilic/electrophilic sites. Molecular docking (AutoDock Vina) models interactions with biological targets (e.g., kinase enzymes) by analyzing hydrogen bonds with the thienylmethyl group and hydrophobic contacts with ethyl/methyl substituents . Validate predictions with in vitro assays (e.g., enzyme inhibition IC₅₀) .

Q. What strategies address low yields in copper-catalyzed syntheses of this compound?

• Methodological Answer : Low yields may stem from catalyst deactivation or poor solubility. Strategies include:

• Ligand Addition : Bidentate ligands (e.g., 1,10-phenanthroline) stabilize Cu(I) intermediates .
• Microwave-Assisted Synthesis : Reduces reaction time (2–6 hours vs. 48 hours) and improves homogeneity .
• Solvent Screening : Switch to DMAc (dimethylacetamide) for better substrate solubility .

Q. How are structural contradictions in NMR data resolved (e.g., unexpected splitting patterns)?

• Methodological Answer : Contradictions arise from dynamic effects (e.g., rotamers) or impurities. Use:

• Variable Temperature NMR : Identifies coalescence temperatures for rotameric equilibria .
• 2D NMR (COSY, HSQC) : Assigns coupled protons and carbons unambiguously .
• Crystallography (ORTEP-3) : Single-crystal X-ray diffraction confirms bond lengths/angles and resolves regioisomerism .

Q. What in vitro assays are suitable for evaluating this compound’s pharmacokinetic properties?

• Methodological Answer :

• Metabolic Stability : Incubate with liver microsomes (human/rat) and measure half-life via LC-MS .
• Plasma Protein Binding : Ultrafiltration or equilibrium dialysis quantifies free vs. bound fractions .
• Caco-2 Permeability : Assess intestinal absorption using monolayer transepithelial resistance .